Cas no 2344679-55-4 (3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid)

• Product Name: 3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid
• CAS No: 2344679-55-4
• MF: C₁₅H₁₆N₄O₄
• MW: 316.311943054199
• CID: 6259153
• PubChem ID: 139022569
• Update Time: 2025-11-01

3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6733097
• 2344679-55-4
• 3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid

• Inchi： 1S/C15H16N4O4/c20-14(21)11-6-12-17-18-13(19(12)8-11)7-16-15(22)23-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,22)(H,20,21)
• InChI Key： BJHYAADNXBNJCE-UHFFFAOYSA-N
• SMILES： OC(C1CC2=NN=C(CNC(=O)OCC3C=CC=CC=3)N2C1)=O

Computed Properties

• Exact Mass: 316.11715500g/mol
• Monoisotopic Mass: 316.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 106Ų

Additional information on 3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid

Introduction to 3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic Acid (CAS No: 2344679-55-4)

3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2344679-55-4, belongs to a class of molecules known for their potential biological activity and structural complexity. The intricate architecture of this molecule, featuring a pyrrolo[2,1-c][1,2,4]triazole core appended with various functional groups, makes it a subject of intense research interest.

The benzyloxy)carbonyl moiety in the name highlights the presence of a protective group commonly used in peptide synthesis and drug development. This group not only enhances the stability of the molecule during synthetic processes but also plays a crucial role in modulating its reactivity and pharmacokinetic properties. The presence of an amino group linked to a methyl chain further suggests potential for further derivatization and exploration of its pharmacological profile.

The pyrrolo[2,1-c][1,2,4]triazole scaffold is a heterocyclic structure that has been extensively studied for its diverse biological activities. This scaffold is known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The unique arrangement of nitrogen atoms within the triazole ring contributes to the molecule's ability to interact with various biological targets, making it a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced therapeutic potential. The compound 3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid stands out due to its complex structure and the potential synergistic effects of its multiple functional groups. Researchers have been exploring its interactions with various enzymes and receptors that are implicated in human diseases.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pyrrolo[2,1-c][1,2,4]triazole core has shown promise in binding to specific biological targets without significant off-target effects. This specificity is crucial for developing drugs that can effectively treat diseases while minimizing side effects. The benzyloxy)carbonyl group also plays a role in modulating the pharmacokinetic properties of the molecule, ensuring that it remains stable and active within the biological system.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to produce high-purity samples suitable for further biological testing. These synthetic advancements have not only improved the availability of this compound but also paved the way for exploring analogs with modified structures.

In terms of biological activity, preliminary studies have suggested that 3-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation. The pyrrolo[2,1-c][1,2,4]triazole core interacts with key molecular targets such as kinases and proteases that are essential for cancer cell survival. Additionally, the presence of the amino and carboxylic acid groups provides opportunities for further modifications that could enhance its binding affinity and selectivity.

The protective group at the amino position also allows for subsequent deprotection steps that can reveal different functional aspects of the molecule. This flexibility in synthetic design enables researchers to tailor the compound's properties for specific applications. For instance， modifying the benzyloxy)carbonyl group can alter its solubility and metabolic stability， making it more suitable for oral or injectable formulations.

The field of medicinal chemistry continues to evolve with new discoveries and methodologies emerging regularly. The study of heterocyclic compounds like 3-({[(benzyloxy)carbonyl]amino}methyl)-5H，6H，7H-pyrrolo[2，1-c][1，2，4]triazole-6-carboxylic acid remains at the forefront due to their immense potential in addressing unmet medical needs。 The integration of computational chemistry and high-throughput screening technologies has accelerated the process of identifying promising candidates for further development.

In conclusion，3-({[(benzyloxy)carbonyl]amino}methyl)-5H，6H，7H-pyrrolo[2，1-c][1，2，4]triazole-6-carboxylic acid(CAS No: 2344679-55-4) is a structurally complex and biologically active compound with significant therapeutic potential。 Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at developing novel treatments for various diseases。 As research continues to uncover new applications and mechanisms， this compound is poised to play an important role in future medical advancements。